Cas no 2901103-44-2 (2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2901103-44-2
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6796290
• PubChem ID: 171366445
• Update Time: 2025-06-10

2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• MFCD34783222
• 2901103-44-2

• Inchi： 1S/C9H7BrF4O/c1-8(15,9(12,13)14)7-5(10)3-2-4-6(7)11/h2-4,15H,1H3
• InChI Key： VTONPGSOICNGCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol

Introduction to 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2901103-44-2)

2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol, with the CAS number 2901103-44-2, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a brominated and fluorinated aromatic ring and a trifluoromethyl group. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol is C₉H₇BrF₄O, and its molecular weight is approximately 285.05 g/mol. The compound's structure consists of a 2-bromo-6-fluorophenyl group attached to a 1,1,1-trifluoropropan-2-ol moiety. The presence of multiple halogen atoms (bromine and fluorine) imparts significant chemical stability and reactivity to the molecule, which can be leveraged in synthetic chemistry and drug design.

In recent years, the interest in 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol has grown due to its potential applications in the development of novel pharmaceuticals. The compound's unique combination of bromine and fluorine atoms provides it with a range of desirable properties, such as enhanced lipophilicity and metabolic stability. These properties are particularly important in the design of drugs that need to cross biological membranes or remain stable in the body for extended periods.

One of the key areas where 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol has shown promise is in the field of anticancer drug development. Research has demonstrated that compounds with similar structural features can exhibit potent antitumor activity by targeting specific enzymes or pathways involved in cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant inhibition of cancer cell growth in vitro and in vivo models.

Beyond its potential as an anticancer agent, 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol has also been explored for its use in other therapeutic areas. Its ability to modulate specific biological targets makes it a promising candidate for the treatment of neurological disorders, inflammatory conditions, and infectious diseases. For example, recent studies have shown that compounds with similar structures can effectively inhibit enzymes involved in neurodegenerative processes or reduce inflammation in animal models.

The synthesis of 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol involves several well-established organic reactions. One common approach involves the reaction of 2-bromo-6-fluorobenzaldehyde with trifluoroacetonitrile followed by reduction to form the alcohol. This synthetic route is highly efficient and can be scaled up for industrial production. The versatility of this synthetic method allows for the introduction of various functional groups or modifications to tailor the compound's properties for specific applications.

In terms of safety and handling, 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when storing or disposing of this material.

The future prospects for 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activities and mechanisms of action deepens, it is likely that more targeted and effective drugs will be developed based on this scaffold.

In conclusion, 2-(2-Bromo-6-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 2901103-44-2) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its unique structural features make it an attractive candidate for drug development and other advanced applications. Continued research into this compound will undoubtedly lead to new discoveries and innovations that can benefit human health and well-being.